Arsenic metal

• CAS No.: 7440-38-2
• Product Name: Arsenic metal
• Molecular Formula: As
• Molecular Weight: 74.92159 g/mol
• IUPAC Name: arsenic
• Standard InChI: InChI=1S/As
• Standard InChIKey: RQNWIZPPADIBDY-UHFFFAOYSA-N
• SMILES: [As]
• Canonical SMILES: [As]
• Boiling Point: 1135 °F at 760 mm Hg (sublimes) (USCG, 1999); Sublimes
• Colorform: IT EXISTS IN THREE ALLOTROPIC FORMS, THE YELLOW (ALPHA), BLACK (BETA) AND GREY (GAMMA) FORMS; Silver-gray or tin-white, brittle ... solid.; Allotropic forms: alpha-form, metallic, steel-grey, shiny, brittle, rhombohedral crystal structure; beta-form, dark gray, amorphous solid; Yellow, and gray or metallic
• Density: 5.727 at 77 °F (USCG, 1999); 5.778 @ 25 °C; 5.7 g/cm³; 5.73 (metal)
• Melting Point: 1135 °F (Sublimes) (NIOSH, 2016); 1135°F (Sublimes)
• Physical Description: Arsenic appears as a grayish metallic solid that turns black upon exposure to air. Insoluble in water. Toxic by ingestion.; OtherSolid; BRITTLE GREY METALLIC-LOOKING CRYSTALS.; Varies with specific organic arsenic compound.; Metal: Silver-gray or tin-white, brittle, odorless solid.
• Description: Arsenic is a naturally occurring allotropic pnictogen and metalloid trace element with atomic symbol As, atomic number 33, and atomic weight 74.92 that is found in water, air, food, and soil, and has a role as a micronutrient. Arsenic, which is highly toxic with acute or chronic exposure to moderate or high levels through an unknown mechanism of action, is used in many industrial processes, as well as in pharmaceuticals, feed additives, and pesticides. It is characterized as a white, yellow, gray metallic, or black solid that is odorless. Exposure occurs by inhalation, ingestion, or contact.; Arsenic is a nonessential trace element that is widely distributed in nature. Arsenic was used in medicinal agents in the 19th and early 20th centuries, but has been replaced by safer and more effective agents and has not been in use for over 50 years. Nevertheless, arsenic is found widely in nature and accidental or intentional acute or chronic exposures to moderate or high levels of arsenic can cause liver injury, sometimes presenting long after the exposure.; Arsenic is a naturally occurring element widely distributed in the earth's crust. In the environment, arsenic is combined with oxygen, chlorine, and sulfur to form inorganic arsenic compounds. Arsenic in animals and plants combines with carbon and hydrogen to form organic arsenic compounds. Inorganic arsenic compounds are mainly used to preserve wood. Copper chromated arsenic (CCA) is used to make "pressure-treated" lumber. CCA is no longer used in the U. S. for residential uses; it is still used in industrial applications. Organic arsenic compounds are used as pesticides, primarily on cotton plants.
• Shelf Life: LOSES ITS LUSTER ON EXPOSURE TO AIR, FORMING A BLACK MODIFICATION + AS2O3
• Solubility: Insoluble (NIOSH, 2016); Insol in caustic and nonoxidizing acids; Insoluble in water; Solubility in water: none; Insoluble
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 7.5X10-3 mm Hg @ 280 °C; 7.5X10-2 @ 323 °C; 0.75 mm Hg @ 373 °C; 7.5 mm Hg @ 433 °C; 75 mm Hg @ 508 °C; 750 mm Hg @ 601 °C; 0 mmHg (approx)
• PubChem Compound: 5359596
• Last Modified: Nov 11 2021